Cas no 1056024-38-4 (Tert-butyl 3-(4-nitro-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate)

Tert-butyl 3-(4-nitro-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate is a heterocyclic compound featuring a pyrrolidine core substituted with a nitro-pyrazole moiety and protected by a tert-butoxycarbonyl (Boc) group. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The Boc group enhances stability and facilitates selective deprotection under mild conditions, while the nitro-pyrazole functionality offers reactivity for further derivatization. Its well-defined stereochemistry and purity make it suitable for use in medicinal chemistry, enabling the development of targeted bioactive molecules. The compound is typically handled under standard laboratory conditions, ensuring compatibility with a range of synthetic protocols.

Tert-butyl 3-(4-nitro-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate structure

1056024-38-4 structure

Product Name:Tert-butyl 3-(4-nitro-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate

CAS No:1056024-38-4

MF:C₁₂H₁₈N₄O₄

MW:282.295722484589

MDL:MFCD14155812

CID:2127699

PubChem ID:56777240

Update Time:2025-06-07

Tert-butyl 3-(4-nitro-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 3-(4-nitro-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate
- tert-butyl-3-(4-nitro-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate
- VYHFLIFNGPQXEV-UHFFFAOYSA-N
- tert-butyl3-(4-nitro-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate
- CS-0140433
- SCHEMBL15192197
- 1056024-38-4
- 1-Boc-3-(4-nitro-1H-pyrazol-1-yl)pyrrolidine
- MFCD14155812
- E81745
- AKOS027343174
- DA-15922
- BS-26440
- TERT-BUTYL 3-(4-NITROPYRAZOL-1-YL)PYRROLIDINE-1-CARBOXYLATE
- Tert-butyl 3-(4-nitro-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate
- MDL： MFCD14155812
- Inchi： 1S/C12H18N4O4/c1-12(2,3)20-11(17)14-5-4-9(7-14)15-8-10(6-13-15)16(18)19/h6,8-9H,4-5,7H2,1-3H3
- InChI Key： VYHFLIFNGPQXEV-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCC(C1)N1C=C(C=N1)[N+](=O)[O-])=O

Computed Properties

Exact Mass: 282.13280507g/mol
Monoisotopic Mass: 282.13280507g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 390
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 93.2
XLogP3: 1

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 423.5±35.0 °C at 760 mmHg
Flash Point: 209.9±25.9 °C
Vapor Pressure: 0.0±1.0 mmHg at 25°C

Tert-butyl 3-(4-nitro-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Tert-butyl 3-(4-nitro-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate Pricemore >>

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